Cas no 2137776-56-6 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2137776-56-6
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 5766282
• PubChem ID: 165489377
• Update Time: 2025-11-01

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 2137776-56-6
• EN300-1165588
• 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C20H23NO5/c1-12-7-6-8-15(13(12)2)14-9-16(19(24)25)18(23)21(10-14)11-17(22)26-20(3,4)5/h6-10H,11H2,1-5H3,(H,24,25)
• InChI Key： XNFDVOLBWWWMQT-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(C(=O)O)=CC(=C1)C1C=CC=C(C)C=1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 357.15762283g/mol
• Monoisotopic Mass: 357.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2137776-56-6): A Comprehensive Overview

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2137776-56-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is composed of a pyridine ring substituted with a tert-butoxy ketone group, a dimethylphenyl moiety, and a carboxylic acid functional group. These structural elements contribute to its diverse chemical reactivity and biological interactions. The tert-butoxy ketone group is known for its stability and reactivity in various chemical transformations, while the dimethylphenyl moiety provides aromatic character and potential for π-π interactions. The carboxylic acid group adds polarity and can participate in hydrogen bonding, making the compound suitable for a wide range of applications.

Recent research has focused on the pharmacological properties of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it could be useful in treating inflammatory conditions such as arthritis and other autoimmune diseases.

In addition to its anti-inflammatory properties, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings have sparked interest in further exploring the compound's potential as a novel anticancer therapy.

The synthesis of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropydrine-3-carboxylic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of 5-(dimethylphenyl)pyridinone with tert-butyl acetoacetate followed by carboxylation. The use of mild reaction conditions and efficient catalysts has enabled researchers to produce high-quality samples suitable for detailed characterization and biological testing.

The physicochemical properties of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(dimethylphenyl)-pyridinone carboxylic acid have been extensively studied to understand its behavior in different environments. The compound is generally stable under standard laboratory conditions but may undergo hydrolysis under acidic or basic conditions due to the presence of the ester and carboxylic acid functionalities. Its solubility profile has been found to be favorable in polar solvents such as water and ethanol, which facilitates its use in both in vitro and in vivo experiments.

Toxicological studies have indicated that 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(dimethylphenyl)-pyridinone carboxylic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety evaluations are necessary before it can be considered for clinical trials. Preclinical toxicology assessments have shown that the compound is well-tolerated by animal models at doses several times higher than those required for therapeutic effects.

In conclusion, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(dimethylphenyl)-pyridinone carboxylic acid (CAS No. 2137776-56-6) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.